7,8-Dihydro-4H-thieno[3,2-b]azepin-5(6H)-one
Overview
Description
“7,8-Dihydro-4H-thieno[3,2-b]azepin-5(6H)-one” is a heterocyclic compound . It is a derivative of thienoazepine, which is a class of compounds that have been synthesized and studied for their potential biological activities .
Synthesis Analysis
A variety of novel heterocyclic compounds having thienoazepine, pyrroloazepine, furoazepine, and thienodiazepine skeletons were synthesized . The synthesis of these compounds involved detailed studies of the structure-activity relationships .Molecular Structure Analysis
The molecular structure of “7,8-Dihydro-4H-thieno[3,2-b]azepin-5(6H)-one” is a derivative of thienoazepine . Thienoazepine is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “7,8-Dihydro-4H-thieno[3,2-b]azepin-5(6H)-one” and its derivatives were studied in detail . These reactions led to the formation of a variety of novel heterocyclic compounds .Physical And Chemical Properties Analysis
The physical and chemical properties of “7,8-Dihydro-4H-thieno[3,2-b]azepin-5(6H)-one” and its derivatives were evaluated during the synthesis process . After further pharmacological and toxicological evaluation, one of the derivatives was selected for clinical studies .Scientific Research Applications
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Condensed Isoquinolines
- Field : Chemistry of Heterocyclic Compounds
- Application : Syntheses are given for previously unreported 4-chloro derivatives of 4H-thieno[3′,2′:5,6]- and 4H-thieno[2′,3′:5,6]pyrimido[1,2-b]isoquinolines and the reactions of these compounds with N- and S-nucleophiles were studied .
- Method : The study involved the synthesis of 4-chloro derivatives and studying their reactions with N- and S-nucleophiles .
- Results : The spectral characteristics and biological activity of the positional isomers were compared .
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Synthesis of Heteroaryl-fused Compounds
- Field : Chemistry of Heterocyclic Compounds
- Application : Synthesis of 4H-thieno-[3′,2′:5,6]-and-[2′,3′: 5,6]pyrimido-[1,2-b]isoquinolines and 6,12-dihydro-5H-isoquino-[2,3-a]quinazoline-5,12-dione derivatives .
- Method : The study involved the treatment of 2-(4-oxo-3,4-dihydrothieno[2,3-d]-and-[3,2-d]pyrimidin-2-ylmethyl)benzoic acids and 2-(4-oxo-3,4-dihydro-2-quinazolinylmethyl)benzoic acid with acetic anhydride .
- Results : NMR spectroscopy showed that an intramolecular acylation of the above acids occurs at the atom N-1 of the pyrimidinone part of the bicycle .
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Synthesis of New Heterocyclic System
- Field : Chemistry of Heterocyclic Compounds
- Application : Synthesis of derivatives of the new heterocyclic system thieno [3′,2′:5,6]-pyrimido [1,2-b]isoquinoline .
- Method : The study involved the reaction of o-bromo-methylphenylacetonitrile with esters of substituted 2-aminothiophene-3-carboxylic acids .
- Results : 4-Oxo-6, 11-dihydro-4H-thieno [3′, 2′.-5,6]-pyrinudo [1, 2-b]isoquinolines have been synthesized .
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Transformations of 4H-thieno Compounds
- Field : Chemistry of Heterocyclic Compounds
- Application : Transformations of 4H-thieno-[3’,2’:5,6]- and 4H-thieno [2’,3’:5,6]pyrimido- [1,2-b]isoquinolines .
- Method : The study involved the synthesis of 4-chloro derivatives and studying their reactions with N- and S-nucleophiles .
- Results : The spectral characteristics and biological activity of the positional isomers were compared .
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Synthesis of Novel Heteroaryl-fused Indole Ring Systems
- Field : Organic Chemistry
- Application : Synthesis of novel heteroaryl fused indole ring systems, including: 7,8,9,10-tetrahydro-6H-azepino [1,2-a]indoles, 4-oxo-2,3-dihydro-1H-[1,4]diazepino [1,7-a]indoles and 1,2,4,5-tetrahydro-[1,4]oxazepino [4,5-a]indoles .
- Method : The study involved the development of three synthetic approaches that allow efficient access to novel heteroaryl fused indole ring systems .
- Results : The study resulted in the successful synthesis of novel heteroaryl fused indole ring systems .
- Synthesis of New Heterocyclic System
- Field : Chemistry of Heterocyclic Compounds
- Application : Synthesis of derivatives of the new heterocyclic system thieno [3′,2′:5,6]-pyrimido [1,2-b]isoquinoline .
- Method : The study involved the reaction of o-bromo-methylphenylacetonitrile with esters of substituted 2-aminothiophene-3-carboxylic acids .
- Results : 4-Oxo-6, 11-dihydro-4H-thieno [3′, 2′.-5,6]-pyrinudo [1, 2-b]isoquinolines have been synthesized .
Safety And Hazards
Future Directions
properties
IUPAC Name |
4,6,7,8-tetrahydrothieno[3,2-b]azepin-5-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NOS/c10-8-3-1-2-7-6(9-8)4-5-11-7/h4-5H,1-3H2,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCPGPXIPUOJEBQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CS2)NC(=O)C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90357893 | |
Record name | 7,8-Dihydro-4H-thieno[3,2-b]azepin-5(6H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90357893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7,8-Dihydro-4H-thieno[3,2-b]azepin-5(6H)-one | |
CAS RN |
4751-61-5 | |
Record name | 7,8-Dihydro-4H-thieno[3,2-b]azepin-5(6H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90357893 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4H,5H,6H,7H,8H-thieno[3,2-b]azepin-5-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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